Cas no 2172343-80-3 (1-(4-chloro-3-methylphenyl)-3-(methylsulfanyl)propan-2-ylhydrazine)

• Product Name: 1-(4-chloro-3-methylphenyl)-3-(methylsulfanyl)propan-2-ylhydrazine
• CAS No: 2172343-80-3
• MF: C₁₁H₁₇ClN₂S
• MW: 244.784080266953
• CID: 5858677
• PubChem ID: 165506877
• Update Time: 2025-06-15

1-(4-chloro-3-methylphenyl)-3-(methylsulfanyl)propan-2-ylhydrazine Chemical and Physical Properties

Names and Identifiers

• 1-(4-chloro-3-methylphenyl)-3-(methylsulfanyl)propan-2-ylhydrazine
• [1-(4-chloro-3-methylphenyl)-3-(methylsulfanyl)propan-2-yl]hydrazine
• 2172343-80-3
• EN300-1282988

• Inchi： 1S/C11H17ClN2S/c1-8-5-9(3-4-11(8)12)6-10(14-13)7-15-2/h3-5,10,14H,6-7,13H2,1-2H3
• InChI Key： FQANKHOBJXDPHJ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C)CC(CSC)NN

Computed Properties

• Exact Mass: 244.0800974g/mol
• Monoisotopic Mass: 244.0800974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 63.4Ų

Additional information on 1-(4-chloro-3-methylphenyl)-3-(methylsulfanyl)propan-2-ylhydrazine

Introduction to 1-(4-chloro-3-methylphenyl)-3-(methylsulfanyl)propan-2-ylhydrazine (CAS No. 2172343-80-3)

1-(4-chloro-3-methylphenyl)-3-(methylsulfanyl)propan-2-ylhydrazine (CAS No. 2172343-80-3) is a novel organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, particularly in the development of new therapeutic agents. The purpose of this introduction is to provide a comprehensive overview of the chemical properties, synthesis methods, biological activities, and recent research advancements related to this compound.

The molecular structure of 1-(4-chloro-3-methylphenyl)-3-(methylsulfanyl)propan-2-ylhydrazine is composed of a hydrazine moiety attached to a substituted phenyl and a methylsulfanyl group. The presence of these functional groups imparts distinct chemical and biological properties to the molecule. The hydrazine group is known for its reactivity and ability to form stable complexes with various metal ions, making it a valuable scaffold in the design of metal-based drugs. The chloro and methyl substituents on the phenyl ring contribute to the compound's lipophilicity and electronic properties, which are crucial for its biological activity.

The synthesis of 1-(4-chloro-3-methylphenyl)-3-(methylsulfanyl)propan-2-ylhydrazine typically involves multi-step reactions starting from readily available starting materials. One common approach is to react 4-chloro-3-methylbenzaldehyde with methyl mercaptan to form the corresponding aldehyde thioether, followed by reduction to the alcohol and subsequent conversion to the hydrazine derivative. This synthetic route has been optimized to achieve high yields and purity, making it suitable for large-scale production.

In recent years, extensive research has been conducted to explore the biological activities of 1-(4-chloro-3-methylphenyl)-3-(methylsulfanyl)propan-2-ylhydrazine. Studies have shown that this compound exhibits potent antioxidant and anti-inflammatory properties, which are attributed to its ability to scavenge free radicals and inhibit pro-inflammatory cytokines. These findings suggest that 1-(4-chloro-3-methylphenyl)-3-(methylsulfanyl)propan-2-ylhydrazine could be a promising candidate for the treatment of oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases.

Beyond its antioxidant and anti-inflammatory effects, 1-(4-chloro-3-methylphenyl)-3-(methylsulfanyl)propan-2-ylhydrazine has also demonstrated potential as an antitumor agent. In vitro studies have shown that this compound can induce apoptosis in various cancer cell lines by disrupting mitochondrial function and activating caspase-dependent pathways. These results highlight the therapeutic potential of 1-(4-chloro-3-methylphenyl)-3-(methylsulfanyl)propan-2-ylhydrazine in cancer therapy.

To further validate these findings, several preclinical studies have been conducted using animal models. These studies have confirmed the in vitro observations and provided insights into the pharmacokinetic and pharmacodynamic properties of 1-(4-chloro-3-methylphenyl)-3-(methylsulfanyl)propan-2-ylhydrazine. The compound has shown good oral bioavailability and a favorable safety profile, making it an attractive candidate for further clinical development.

In addition to its therapeutic applications, 1-(4-chloro-3-methylphenyl)-3-(methylsulfanyl)propan-2-ylhydrazine has also been investigated for its potential use as a chemical probe in biological research. Its unique structure and reactivity make it a valuable tool for studying protein-protein interactions and enzymatic processes. Researchers have utilized this compound to gain insights into the mechanisms underlying various cellular processes, contributing to a deeper understanding of fundamental biological phenomena.

The ongoing research on 1-(4-chloro-3-methylphenyl)-3-(methylsulfanyl)propan-2-ylhydrazine is driven by its diverse biological activities and potential applications in medicine. As more data becomes available from preclinical studies, it is expected that this compound will advance into clinical trials, paving the way for new therapeutic options for various diseases. The multidisciplinary approach involving medicinal chemistry, pharmacology, and biology will continue to play a crucial role in unraveling the full potential of this promising compound.